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Compound of Interest

Compound Name: NDI-091143

Cat. No.: B609514 Get Quote

Researchers and laboratory professionals handling NDI-091143 must adhere to rigorous safety

and disposal protocols to ensure a safe laboratory environment and compliance with

regulations. This document provides a comprehensive overview of the recommended

procedures for the proper disposal of NDI-091143, emphasizing the importance of consulting

the official Safety Data Sheet (SDS) provided by the manufacturer for specific details.

Immediate Safety and Handling Precautions
NDI-091143 is a potent bioactive compound intended for research use only and should be

handled with care.[1] Before any handling or disposal procedures, it is imperative to review the

complete Safety Data Sheet, which is typically provided by the supplier upon purchase.[1]

General safety precautions include avoiding ingestion, inhalation, and contact with eyes and

skin.[1] Always wash hands thoroughly after handling.[1]

Key Handling Data:
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Parameter Information Source

Solubility

Soluble in DMSO (approx. 1

mg/ml), slightly soluble in

dimethyl formamide.

[1]

Storage Store as a solid at -20°C. [1]

Stability
Stable for at least 4 years at

-20°C.
[1]

Step-by-Step Disposal Protocol
The proper disposal of NDI-091143, like any other laboratory chemical, is contingent on its

physical and chemical properties and the applicable federal, state, and local regulations. The

following is a general procedural guide.

1. Consult the Safety Data Sheet (SDS): The SDS for NDI-091143 is the primary source of

information regarding its specific hazards, handling, and disposal requirements. This document

will provide detailed instructions tailored to the compound.

2. Characterize the Waste: Determine if the NDI-091143 waste is considered hazardous. This

characterization should be based on the information in the SDS and regulatory definitions. As a

potent bioactive molecule, it is prudent to treat all NDI-091143 waste as hazardous unless

explicitly stated otherwise in the SDS.

3. Segregate the Waste:

Solid Waste: Unused or expired solid NDI-091143 should be collected in a designated,

clearly labeled, and sealed container for hazardous chemical waste.

Liquid Waste: Solutions of NDI-091143, such as those dissolved in DMSO, should be

collected in a separate, compatible, and clearly labeled hazardous waste container. Do not

mix with other incompatible waste streams.

Contaminated Materials: Personal protective equipment (PPE), such as gloves and lab

coats, as well as lab supplies (e.g., pipette tips, vials) that have come into contact with NDI-
091143, should be disposed of as hazardous solid waste.
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4. Select Appropriate Waste Containers: Use containers that are chemically resistant to the

waste being stored. For instance, solutions in DMSO should be stored in containers compatible

with organic solvents. Ensure containers are in good condition and have secure lids.

5. Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"

the full chemical name (NDI-091143), the solvent(s) used, and the approximate concentration

and quantity.

6. Storage of Waste: Store waste containers in a designated, well-ventilated, and secure area,

away from incompatible materials. Follow institutional guidelines for the storage of hazardous

waste.

7. Arrange for Disposal: Contact your institution's Environmental Health and Safety (EHS)

department to arrange for the pickup and disposal of the hazardous waste. EHS professionals

are trained in the proper handling and disposal of chemical waste in accordance with all

regulations.

Experimental Workflow for Safe Handling and
Disposal
The following diagram illustrates the general workflow for researchers using NDI-091143, from

receipt to disposal.
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Workflow for Safe Handling and Disposal of NDI-091143.

Disclaimer: This information is intended as a general guide. Always consult the specific Safety

Data Sheet provided by the supplier of NDI-091143 and your institution's Environmental Health
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and Safety (EHS) department for definitive disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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